Cas no 1807030-01-8 (Methyl 5-bromo-2-cyano-3-nitrobenzoate)

• Product Name: Methyl 5-bromo-2-cyano-3-nitrobenzoate
• CAS No: 1807030-01-8
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4954836
• Update Time: 2025-05-25

Methyl 5-bromo-2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-3-nitrobenzoate

• Inchi： 1S/C9H5BrN2O4/c1-16-9(13)6-2-5(10)3-8(12(14)15)7(6)4-11/h2-3H,1H3
• InChI Key： NGXHEOJSDCDEBD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-bromo-2-cyano-3-nitrobenzoate

Methyl 5-bromo-2-cyano-3-nitrobenzoate (CAS No. 1807030-01-8): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 5-bromo-2-cyano-3-nitrobenzoate (CAS No. 1807030-01-8) is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structural features, including the presence of a bromine atom, a cyano group, and a nitro group, make it a valuable intermediate for the preparation of various biologically active molecules. This compound has found applications in the synthesis of heterocyclic compounds, agrochemicals, and potential drug candidates.

The molecular structure of Methyl 5-bromo-2-cyano-3-nitrobenzoate consists of a benzoic acid moiety esterified with methanol, adorned with three distinct substituents. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. The cyano group at the 2-position introduces a polar site that can participate in hydrogen bonding or coordinate with transition metals, while the nitro group at the 3-position serves as a versatile synthetic handle, capable of reduction to an amine or activation for further derivatization.

In recent years, the demand for specialized intermediates like Methyl 5-bromo-2-cyano-3-nitrobenzoate has surged due to their utility in developing novel therapeutic agents. For instance, researchers have leveraged its structural motifs to design inhibitors targeting various biological pathways. A notable area of interest has been its application in the synthesis of kinase inhibitors, where the combination of electron-withdrawing groups enhances binding affinity to protein targets. Additionally, the compound has been explored in the development of antiviral and anticancer agents, where its ability to undergo multiple transformations allows for the creation of structurally diverse libraries.

The bromine substituent on Methyl 5-bromo-2-cyano-3-nitrobenzoate is particularly valuable in medicinal chemistry due to its compatibility with palladium-catalyzed reactions. This has enabled the construction of biaryl structures, which are prevalent in many approved drugs. For example, recent studies have demonstrated its use in generating substituted biphenyl derivatives with potential antimicrobial properties. The cyano group also plays a crucial role in these transformations, often serving as a precursor to carboxylic acids or amides through reduction or hydrolysis.

Advances in synthetic methodologies have further expanded the utility of Methyl 5-bromo-2-cyano-3-nitrobenzoate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cyanation and hydroarylation, have been employed to introduce additional functional groups onto its aromatic core. These strategies have allowed chemists to access previously inaccessible scaffolds with high efficiency. Moreover, computational studies have been instrumental in predicting optimal reaction conditions, reducing trial-and-error experimentation and accelerating the discovery process.

The nitro group on Methyl 5-bromo-2-cyano-3-nitrobenzoate offers another layer of synthetic flexibility. It can be reduced to an amine using classical reagents like iron powder or more modern catalytic methods such as hydrogenation over palladium on carbon. This transformation is particularly useful in generating pharmacophores that require primary or secondary amines for biological activity. Furthermore, the nitro group can be used to generate diazonium intermediates, which are versatile reagents for introducing aryl groups into other molecular frameworks.

The growing interest in green chemistry has also influenced the handling and application of Methyl 5-bromo-2-cyano-3-nitrobenzoate. Researchers are increasingly adopting solvent-free conditions and catalytic methods to minimize waste and energy consumption. For instance, microwave-assisted synthesis has been explored as an efficient alternative to conventional heating methods, significantly reducing reaction times without compromising yields. These innovations align with broader efforts to make chemical synthesis more sustainable and environmentally friendly.

In conclusion, Methyl 5-bromo-2-cyano-3-nitrobenzoate (CAS No. 1807030-01-8) is a multifunctional compound that continues to be integral to modern chemical synthesis. Its unique structural features enable a wide range of transformations, making it indispensable for pharmaceutical and agrochemical applications. As research progresses, new methodologies and applications will undoubtedly emerge, further solidifying its importance in synthetic chemistry.